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Compound of Interest

Compound Name: Celangulin XIX

Cat. No.: B15135923 Get Quote

Essential Safety and Handling Guide for Celangulin
XIX
This document provides immediate, essential safety and logistical information for handling

Celangulin XIX in a laboratory setting. It is intended for researchers, scientists, and drug

development professionals to ensure safe operational procedures and proper disposal.

Personal Protective Equipment (PPE) and Safety
Measures
Proper handling of Celangulin XIX requires strict adherence to safety protocols to minimize

exposure and ensure a safe laboratory environment. The following tables summarize the

necessary personal protective equipment and immediate actions in case of exposure, based on

the Material Safety Data Sheet (MSDS)[1].

Table 1: Personal Protective Equipment for Handling Celangulin XIX[1]
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Protection Type Recommended Equipment Specifications & Remarks

Respiratory Protection Full-face particle respirator

Use type N99 (US) or type P2

(EN 143) respirator cartridges.

A full-face supplied air

respirator is necessary if it is

the sole means of protection.

Use respirators and

components tested and

approved under appropriate

government standards such as

NIOSH (US) or CEN (EU).

Hand Protection Chemical-resistant gloves

Handle with gloves. Inspect

gloves prior to use. Use proper

glove removal technique

(without touching the glove's

outer surface) to avoid skin

contact. Dispose of

contaminated gloves after use

in accordance with applicable

laws and good laboratory

practices. Wash and dry

hands.

Eye Protection
Safety glasses with side-

shields or goggles

Use equipment for eye

protection tested and approved

under appropriate government

standards such as NIOSH

(US) or EN 166(EU).

Skin and Body Protection Protective clothing (lab coat)

Choose body protection

according to the concentration

and amount of the dangerous

substance at the specific

workplace.

Table 2: First Aid Measures for Celangulin XIX Exposure[1]
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Exposure Route First Aid Procedure

Inhalation

If inhaled, remove to fresh air. If not breathing,

give artificial respiration. If breathing is difficult,

give oxygen. Consult a physician.

Skin Contact
Immediately wash off with soap and plenty of

water. Consult a physician.

Eye Contact
Rinse thoroughly with plenty of water for at least

15 minutes and consult a physician.

Ingestion

Never give anything by mouth to an

unconscious person. Rinse mouth with water.

Consult a physician.

Operational and Disposal Plans
A clear plan for the handling, storage, and disposal of Celangulin XIX is critical for laboratory

safety and environmental protection.

Handling and Storage
Handling: Avoid formation of dust and aerosols. Provide appropriate exhaust ventilation at

places where dust is formed.

Storage: Store in a cool, dry, and well-ventilated place. Keep container tightly closed.

Recommended storage temperature is -20°C[1].

Spill Management and Disposal
In the event of a spill, appropriate containment and disposal procedures must be followed to

prevent wider contamination.

Table 3: Spill and Disposal Procedures for Celangulin XIX
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Procedure Action

Spill Containment

Wear personal protective equipment. Avoid dust

formation. Sweep up and shovel. Do not let

product enter drains.

Disposal

Dispose of in a suitable, closed container.

Follow all federal, state, and local environmental

regulations.

Workflow for Handling Celangulin XIX
The following diagram illustrates the standard operational workflow for handling Celangulin
XIX, from receiving to disposal.

Caption: Operational workflow for handling Celangulin XIX.

Experimental Protocols and Potential Signaling
Pathway (Reference: Celangulin V)
While specific experimental protocols and signaling pathways for Celangulin XIX are not

readily available in the reviewed literature, extensive research has been conducted on the

closely related compound, Celangulin V. The following information is provided as a reference

for researchers. It is crucial to conduct a specific risk assessment and develop tailored

protocols for Celangulin XIX.

Celangulins are recognized for their insecticidal properties, primarily acting as antifeedants and

disrupting the digestive systems of various pests[2].

Key Experimental Methodologies for Celangulin V
Research on Celangulin V has employed several key methodologies to elucidate its

mechanism of action.

Table 4: Summary of Experimental Protocols for Celangulin V
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Experiment Type Methodology Key Findings

Insecticidal Activity Assay

Third-instar larvae of Mythimna

separata are treated with

various concentrations of

Celangulin V derivatives.

Mortality rates and KD50

(knockdown dose 50%) values

are calculated.

Establishes the efficacy of

Celangulin V and its analogues

as insecticides.

Midgut Transmembrane

Potential Measurement

The effects of Celangulin V on

the apical and basolateral

membrane potentials of insect

midgut cells are measured

using microelectrode

techniques.

Celangulin V causes

depolarization of the apical

membrane of midgut cells in

susceptible insects.

V-ATPase Activity Inhibition

Assay

The activity of V-ATPase

isolated from insect midguts is

measured in the presence of

Celangulin V. Inhibition ratios

are determined.

Celangulin V inhibits the

activity of V-ATPase, a key

proton pump in insect midgut

cells.

Affinity Chromatography and

Protein Identification

Celangulin V is used as a

ligand to isolate its binding

proteins from insect midgut

extracts. Bound proteins are

identified using LC/Q-TOF-MS.

The H subunit of V-ATPase

has been identified as a

primary binding target of

Celangulin V.

Putative Signaling Pathway and Mechanism of Action for
Celangulin V
The insecticidal action of Celangulin V is primarily attributed to its interaction with the vacuolar-

type H+-ATPase (V-ATPase) in the midgut of susceptible insects. This interaction disrupts the

proton gradient, leading to a cascade of physiological disruptions and ultimately, cell death.

Caption: Proposed signaling pathway for Celangulin V's insecticidal activity.
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The binding of Celangulin V to the V-ATPase H subunit inhibits the pump's function, leading to

a collapse of the electrochemical gradient across the midgut's apical membrane. This

disruption causes a loss of normal physiological function, ultimately resulting in cell lysis and

insect mortality. This mechanism of action highlights Celangulin V as a potent botanical

insecticide with a specific molecular target.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15135923?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

